Ethyl 2-(acetylamino)-4-methyl-1,3-thiazole-5-carboxylate
Overview
Description
Ethyl 2-(acetylamino)-4-methyl-1,3-thiazole-5-carboxylate, commonly known as EATC, is a chemical compound that is widely used in scientific research. It is a thiazole derivative that has been synthesized and studied extensively due to its unique properties and potential applications in various fields of research.
Mechanism of Action
The mechanism of action of EATC is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response, and to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
EATC has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in the body, which may contribute to its anti-inflammatory and anti-tumor properties. EATC has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and to reduce the severity of symptoms in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
EATC has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified, making it readily available for use in research. It has also been shown to have low toxicity and to be well-tolerated in animal models. However, EATC has some limitations for use in lab experiments. Its mechanism of action is not fully understood, and it may have off-target effects that could interfere with experimental results.
Future Directions
There are several future directions for research on EATC. One area of interest is the development of EATC-based drugs for the treatment of inflammatory and neurodegenerative diseases. Another area of interest is the study of the mechanism of action of EATC and its potential off-target effects. Additionally, further research is needed to determine the optimal dosage and administration of EATC for use in humans.
Synthesis Methods
The synthesis of EATC involves the reaction of ethyl acetoacetate, thiourea, and methyl iodide in the presence of a base such as potassium carbonate. The reaction is carried out in anhydrous ethanol at room temperature for several hours, followed by purification using column chromatography. The yield of EATC obtained through this method is high, making it a cost-effective and efficient way of synthesizing the compound.
Scientific Research Applications
EATC has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties, making it a promising candidate for drug development. EATC has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
ethyl 2-acetamido-4-methyl-1,3-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3S/c1-4-14-8(13)7-5(2)10-9(15-7)11-6(3)12/h4H2,1-3H3,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCZPLLWOPJAVSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50323958 |
Source
|
| Record name | ethyl 2-(acetylamino)-4-methyl-1,3-thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50323958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(acetylamino)-4-methyl-1,3-thiazole-5-carboxylate | |
CAS RN |
2862-33-1 |
Source
|
| Record name | NSC405297 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405297 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | ethyl 2-(acetylamino)-4-methyl-1,3-thiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50323958 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
